4-(4-ethoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-ethoxyphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H17N3OS/c1-3-21-15-10-8-14(9-11-15)20-16(18-19-17(20)22)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H,19,22)
• InChI Key: WKMDAMDVSNNYQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)C
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

4-(4-ethoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (4-EPMT) is a small molecule that has been studied extensively in the scientific community. It is a type of triazole derivative that has been used in a variety of applications, including as a synthetic intermediate, as a pharmaceutical drug, and as a research tool.

Scientific Research Applications

4-(4-ethoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol has been used extensively in scientific research for a variety of applications. It has been used as a tool for studying the structure and function of proteins, as an inhibitor of enzymes, and as a ligand for the study of receptor-ligand interactions. It has also been used in the study of the biochemical and physiological effects of drugs. Additionally, it has been used as a synthetic intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-(4-ethoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is not fully understood. Studies have shown that it binds to certain proteins and enzymes, which may explain its effects on biochemical and physiological processes. Additionally, it has been shown to interact with receptors in the body, which may explain its effects on drug action.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. Studies have shown that it has an inhibitory effect on certain enzymes, which may explain its effects on biochemical processes. Additionally, it has been shown to interact with receptors in the body, which may explain its effects on physiological processes.

Advantages and Limitations for Lab Experiments

The use of 4-(4-ethoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable at room temperature. Additionally, it is relatively non-toxic and has no known adverse effects. However, it is not soluble in water and is not suitable for use in certain types of experiments.

Future Directions

There are several potential future directions for the use of 4-(4-ethoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol in scientific research. One potential direction is to further explore its mechanism of action and its effects on biochemical and physiological processes. Additionally, it could be used as a tool for the study of drug action and for the development of new drugs. It could also be used as a synthetic intermediate in the synthesis of other compounds. Finally, it could be used as a ligand for the study of receptor-ligand interactions.

Synthesis Methods

The synthesis of 4-(4-ethoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is a multi-step process that involves the reaction of 4-ethoxyphenyl isothiocyanate with 4-methylphenyl isothiocyanate in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction yields this compound as the product. The reaction is typically conducted at room temperature and requires a few hours to complete.